Cas no 2171803-75-9 (3-{2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylacetamido}-2-methylpropanoic acid)

• Product Name: 3-{2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylacetamido}-2-methylpropanoic acid
• CAS No: 2171803-75-9
• MF: C₂₆H₂₅N₃O₅
• MW: 459.493806600571
• CID: 5829334
• PubChem ID: 165878567
• Update Time: 2025-06-08

3-{2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylacetamido}-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylacetamido}-2-methylpropanoic acid
• EN300-1508294
• 3-{2-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyridin-2-yl]acetamido}-2-methylpropanoic acid
• 2171803-75-9

• Inchi： 1S/C26H25N3O5/c1-16(25(31)32)13-28-24(30)12-17-10-11-18(14-27-17)29-26(33)34-15-23-21-8-4-2-6-19(21)20-7-3-5-9-22(20)23/h2-11,14,16,23H,12-13,15H2,1H3,(H,28,30)(H,29,33)(H,31,32)
• InChI Key： BRMDXFDRKKDRLS-UHFFFAOYSA-N
• SMILES： O(C(NC1=CN=C(C=C1)CC(NCC(C(=O)O)C)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 459.17942091g/mol
• Monoisotopic Mass: 459.17942091g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 709
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 118Ų

Additional information on 3-{2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylacetamido}-2-methylpropanoic acid

Comprehensive Analysis of 3-{2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylacetamido}-2-methylpropanoic acid (CAS No. 2171803-75-9)

3-{2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylacetamido}-2-methylpropanoic acid (CAS No. 2171803-75-9) is a specialized organic compound widely utilized in peptide synthesis and pharmaceutical research. Its complex structure, featuring a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group, makes it a critical intermediate in solid-phase peptide synthesis (SPPS). Researchers and pharmaceutical developers frequently search for "Fmoc-protected amino acid derivatives" or "peptide coupling reagents," highlighting its relevance in modern drug discovery and biotechnology applications.

The compound's unique molecular architecture, combining a pyridine ring and a methylpropanoic acid moiety, offers exceptional versatility in medicinal chemistry. Recent trends in "targeted drug delivery" and "precision medicine" have amplified interest in such building blocks, as they enable the design of peptide-based therapeutics with enhanced bioavailability and specificity. The Fmoc group in this compound ensures selective deprotection during synthesis, a feature highly valued in "automated peptide synthesizers" workflows.

From a synthetic chemistry perspective, CAS 2171803-75-9 exemplifies advancements in "green chemistry" applications. Its efficient coupling properties reduce solvent waste, aligning with industry demands for sustainable practices. Analytical techniques like HPLC and mass spectrometry are commonly employed to verify its purity, addressing frequent search queries such as "how to analyze Fmoc-amino acid purity." The compound's stability under acidic conditions also makes it suitable for "click chemistry" modifications, a trending topic in bioconjugation studies.

In drug development pipelines, derivatives of 3-{2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylacetamido}-2-methylpropanoic acid are explored for "GPCR-targeted therapies" and "enzyme inhibition," addressing popular research areas like "cancer immunotherapy" and "neurodegenerative disease treatment." Its structural motifs are frequently referenced in patents related to "peptidomimetics," underscoring its commercial significance. Storage recommendations typically emphasize protection from light and moisture, reflecting common user concerns about "handling sensitive reagents."

The compound's role extends to "high-throughput screening" platforms, where its compatibility with robotic systems accelerates lead optimization. Recent publications correlate its application with "artificial intelligence-driven drug design," a hotspot in pharmaceutical innovation. Regulatory-compliant documentation for CAS 2171803-75-9 often includes detailed "COA (Certificate of Analysis)" data, responding to stringent quality control requirements in "GMP synthesis" environments.

Emerging studies highlight its potential in "macrocyclic peptide" engineering, particularly for disrupting protein-protein interactions—a key challenge in "undruggable target" research. The pyridinylacetamido segment contributes to improved solubility profiles, a recurring theme in forums discussing "peptide formulation challenges." Suppliers frequently list this compound under categories like "non-natural amino acids," catering to niche markets in "bioorthogonal chemistry."

In summary, 3-{2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylacetamido}-2-methylpropanoic acid represents a convergence of synthetic utility and therapeutic potential. Its multifaceted applications—from "peptide vaccines" to "diagnostic probe" development—ensure sustained academic and industrial interest. Continuous optimization of its synthetic routes remains an active area of investigation, mirroring the broader pursuit of "cost-effective biomanufacturing" solutions in life sciences.